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Compound of Interest

6-Methylchromone-2-carboxylic
Compound Name: d
aci

Cat. No. 82957295

An In-Depth Technical Guide to the Physical Properties of 6-Methylchromone-2-carboxylic
Acid

Introduction

6-Methylchromone-2-carboxylic acid is a member of the chromone family, a class of
compounds based on the 1,4-benzopyrone scaffold.[1] This heterocyclic motif is of significant
interest to researchers in medicinal chemistry and materials science due to its prevalence in
bioactive natural products and its utility as a versatile synthetic intermediate.[2] A thorough
understanding of its fundamental physical properties, such as appearance and melting point, is
a critical prerequisite for its application in drug discovery, synthesis of fluorescent dyes, and
development of advanced materials.[2] This guide provides a detailed examination of these
properties, grounded in data from authoritative sources and supplemented with practical
experimental protocols for their verification.

Core Physicochemical Characteristics

A summary of the key identifying and physical properties of 6-Methylchromone-2-carboxylic
acid is presented below. This data is essential for laboratory handling, reaction setup, and
analytical characterization.
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Property Value Source(s)
Molecular Formula C11HsOa4 [21[3114]
Molecular Weight 204.18 g/mol [21[31[4]
CAS Number 5006-44-0 [2][3]

Off-white to light yellow/orange
Appearance (2]
powder or crystal

Melting Point 262-270 °C [1][2][31[5]

Purity (Typical) >98% (HPLC) [2][3]

Detailed Analysis of Physical Properties
Appearance

6-Methylchromone-2-carboxylic acid is consistently described as a solid at room
temperature. Its appearance is reported by various suppliers as an "off-white powder"[2] or
ranging from "white to light yellow to light orange powder to crystal”. This slight variation in
color is common for organic solids and can be attributed to factors such as residual solvents,
minor impurities, or differences in crystalline structure (polymorphism) resulting from the
specific synthesis and purification process used. For most research applications, this level of
color variation is acceptable, provided the purity, as determined by methods like HPLC or
melting point analysis, meets the required standard.

Melting Point

The melting point is a critical indicator of a compound's identity and purity. For 6-
Methylchromone-2-carboxylic acid, the literature and supplier data report a melting point in
the range of 262-270 °C.[1][2][3][5] Specifically, different sources list it as 262-268 °C[2] and
267-270 °C.[1][3][5]

The reporting of a melting "range" rather than a single point is standard practice and highly
informative. A narrow melting range (e.g., 1-2 °C) is characteristic of a highly pure substance.
Conversely, the presence of impurities disrupts the crystal lattice, typically causing the melting
process to begin at a lower temperature and occur over a wider range—a phenomenon known
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as melting point depression. Therefore, the observed range of 262-270 °C across different
batches and suppliers provides researchers with a reliable benchmark for assessing the purity
of their own samples.

Experimental Protocol: Melting Point Determination

To ensure the identity and purity of 6-Methylchromone-2-carboxylic acid in a laboratory
setting, a precise melting point determination is essential. The following protocol outlines the
standard procedure using a modern digital melting point apparatus.

Objective: To accurately determine the melting point range of a solid sample of 6-
Methylchromone-2-carboxylic acid.

Materials:

o Sample of 6-Methylchromone-2-carboxylic acid
o Capillary tubes (sealed at one end)

 Digital melting point apparatus

e Spatula

e Mortar and pestle (if sample is not a fine powder)
Methodology:

e Sample Preparation:

o Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently
grind the crystalline sample using a mortar and pestle.

o Tap the open end of a capillary tube into the powder to pack a small amount of the sample
into the tube.

o Invert the tube and tap the sealed end gently on a hard surface, or drop it down a long
glass tube, to tightly pack the sample to a height of 2-3 mm at the bottom. A densely
packed sample ensures efficient and uniform heat transfer.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b2957295?utm_src=pdf-body
https://www.benchchem.com/product/b2957295?utm_src=pdf-body
https://www.benchchem.com/product/b2957295?utm_src=pdf-body
https://www.benchchem.com/product/b2957295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2957295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Apparatus Setup:

o Set the starting temperature on the apparatus to approximately 20 °C below the expected
melting point (e.g., ~240 °C).

o Set a slow ramp rate of 1-2 °C per minute. A slow rate is crucial for accurately observing
the onset and completion of melting, preventing overshooting of the true melting range.

e Measurement:
o Insert the packed capillary tube into the heating block of the apparatus.
o Begin the heating program.
o Observe the sample closely through the magnified viewing port.

o Record the temperature at which the first drop of liquid appears (T1). This is the onset of
melting.

o Continue observing and record the temperature at which the last solid particle melts into a
clear liquid (T2). This is the completion of melting.

e Interpretation:
o The recorded melting point is the range T1 to Ta.

o Compare the observed range to the literature value (262-270 °C). A sharp range (< 2 °C)
within this window indicates high purity. A broad or depressed range suggests the
presence of impurities.

Workflow Visualization

The logical flow for the experimental determination of a compound's melting point can be
visualized as follows.
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Caption: Workflow for Melting Point Determination.

Conclusion

The physical properties of 6-Methylchromone-2-carboxylic acid, particularly its off-white
crystalline appearance and high melting point of 262-270 °C, are defining characteristics that
are fundamental to its identity and quality assessment.[1][2][3][5] For researchers and drug
development professionals, verifying these properties using standardized protocols is a crucial
first step in ensuring the reliability and reproducibility of their scientific work, whether it involves
complex organic synthesis or the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2957295#physical-properties-like-melting-point-and-
appearance-of-6-methylchromone-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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